N-(2-(cyclohex-1-en-1-yl)ethyl)-5-oxo-1,4-thiazepane-3-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-5-oxo-1,4-thiazepane-3-carboxamide
• InChI: InChI=1S/C14H22N2O2S/c17-13-7-9-19-10-12(16-13)14(18)15-8-6-11-4-2-1-3-5-11/h4,12H,1-3,5-10H2,(H,15,18)(H,16,17)
• InChI Key: WZFXNACXRHXDGB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2CSCCC(=O)N2
• Molecular Formula: C14H22N2O2S
• Molecular Weight: 282.40 g/mol

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-5-oxo-1,4-thiazepane-3-carboxamide, also known as cyclohexenyl thiazepine, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic benefits. This compound belongs to the family of thiazepines, which are heterocyclic compounds containing both a thiophene ring and a seven-membered diazepine ring.

Scientific Research Applications

Hydrogen Bonding and Structural Analysis

The study by Kubicki et al. (2000) explores the hydrogen bonding in anticonvulsant enaminones, focusing on the crystal structures and the hydrogen bond networks. This research could provide insights into how similar compounds, including N-(2-(cyclohex-1-en-1-yl)ethyl)-5-oxo-1,4-thiazepane-3-carboxamide, might interact through hydrogen bonds, affecting their stability and reactivity (Kubicki, Bassyouni, & Codding, 2000).

Diels–Alder Reactions

Chen, Chang, and Fang (2016) discuss the Diels–Alder reactions of a reactive diene to form multiply substituted cyclohexenes, a methodology that could be applied to synthesize or modify compounds like this compound for various applications, including pharmaceuticals (Chen, Chang, & Fang, 2016).

Enamine Chemistry

Carlsson and Lawesson (1982) detail the reduction of enaminones to synthesize α,β-unsaturated aldehydes, a process relevant to modifying or synthesizing compounds with similar structures to this compound for potential use in creating new molecules with unique biological activities (Carlsson & Lawesson, 1982).

Heterocyclic Synthesis with Thiophene-2-Carboxamide

Ahmed (2007) reports on the synthesis of new antibiotic and antibacterial drugs using thiophene-2-carboxamide, highlighting the potential of similar compounds in contributing to the development of new medicinal agents (Ahmed, 2007).

Synthesis and Characterization of Derivatives

Ozer et al. (2009) synthesized and characterized N-(alky(aryl)carbamothioyl)cyclohexanecarboxamide derivatives, providing valuable information on their chemical properties. This research could help understand the reactivity and potential applications of structurally similar compounds (Ozer, Arslan, VanDerveer, & Binzet, 2009).